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Compound of Interest

Compound Name: 2-Phenylpentanal

Cat. No.: B2888259

Technical Guide: Physicochemical Properties of
2-Phenylpentanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
phenylpentanal (CAS No. 21765-78-6), with a focus on its boiling point and density. Due to a
scarcity of experimentally determined data in peer-reviewed literature, this guide presents high-
quality computed properties and outlines detailed experimental protocols for their empirical
determination. Additionally, a plausible synthetic workflow is visualized to provide context for its
formation.

Core Physical Properties

Quantitative data for the physical properties of 2-phenylpentanal is primarily available from
computational models. These predicted values serve as valuable estimates for experimental
design and computational studies.
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Property Value Source
Molecular Formula C11H140 PubChem[1]
Molecular Weight 162.23 g/mol PubChem[1]
Boiling Point Not available (experimental)

Density Not available (experimental)

Computed XLogP3 2.8 PubChem[1]

Computed Topological Polar
17.1 Az PubChem[1]
Surface Area

Note: The boiling point and density values are conspicuously absent from readily available
experimental literature. The provided data is based on computational predictions and should be
confirmed via empirical measurement.

Experimental Protocols

The following sections detail standardized laboratory procedures for the precise measurement
of the boiling point and density of liquid organic compounds like 2-phenylpentanal.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and efficient method for its determination on a
microscale is the Thiele tube method.

Materials:

2-Phenylpentanal sample

Thiele tube

High-boiling point mineral oil

Thermometer (calibrated)
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Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or heating mantle

Safety goggles and lab coat

Procedure:

Sample Preparation: A small volume (approximately 0.5 mL) of 2-phenylpentanal is placed
into the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the
sample within the test tube.

Apparatus Assembly: The test tube is securely attached to the thermometer using a rubber
band or wire. The bulb of the thermometer should be aligned with the bottom of the test tube.

Thiele Tube Setup: The Thiele tube is filled with mineral oil to a level just above the side arm.
The thermometer and sample assembly are then inserted into the Thiele tube, ensuring the
sample is immersed in the oil.

Heating: The side arm of the Thiele tube is gently heated. As the temperature rises, a stream
of bubbles will begin to emerge from the open end of the capillary tube.

Observation: Heating is continued until a steady and continuous stream of bubbles is
observed. At this point, the heat source is removed.

Boiling Point Reading: The liquid will begin to cool. The boiling point is recorded as the
temperature at which the stream of bubbles ceases and the liquid just begins to enter the
capillary tube.

Determination of Density
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The density of a liquid is its mass per unit volume. It can be accurately determined using a
pycnhometer or, more simply, with a calibrated volumetric flask and a precision balance.

Materials:

e 2-Phenylpentanal sample

o Volumetric flask (e.g., 5 mL or 10 mL, Class A) with stopper

e Analytical balance (accurate to £0.0001 g)

e Pipette

e Thermometer

o Distilled water

e Acetone

Procedure:

e Pycnometer Calibration: The clean and dry volumetric flask with its stopper is weighed on the
analytical balance. This mass is recorded as m.

o Sample Measurement: The volumetric flask is carefully filled with 2-phenylpentanal up to
the calibration mark. The stopper is inserted, and any excess liquid on the neck of the flask is
carefully wiped away. The flask is then reweighed, and the mass is recorded as mz. The
temperature of the sample is also recorded.

o Cleaning: The flask is emptied and thoroughly cleaned with a suitable solvent (e.g., acetone)
and dried.

o Water Measurement: The clean, dry flask is filled with distilled water up to the calibration
mark, stoppered, and weighed. This mass is recorded as ms. The temperature of the water is
recorded.

o Calculation: The density of 2-phenylpentanal is calculated using the following formula:
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Density of 2-phenylpentanal = [(m2 - m1) / (ms - m1)] * Density of water at the measured
temperature

The density of water at various temperatures is readily available in standard chemical
reference tables.

Synthetic Pathway Visualization

A plausible synthetic route to 2-phenylpentanal can be conceptualized through a crossed-
aldol condensation (Claisen-Schmidt condensation) followed by a selective hydrogenation. This
common organic chemistry reaction sequence is a robust method for forming carbon-carbon
bonds.
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Plausible Synthetic Workflow for 2-Phenylpentanal
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Caption: A logical workflow for the synthesis of 2-phenylpentanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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